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Compound of Interest

Compound Name: Wye-354

Cat. No.: B612256 Get Quote

This document provides critical safety, handling, and disposal information for the potent and

selective mTOR inhibitor, Wye-354. Researchers, scientists, and drug development

professionals should review this guide thoroughly before working with this compound to ensure

safe laboratory practices and experimental integrity.

Immediate Safety and Handling
Wye-354 is a potent, cell-permeable, ATP-competitive inhibitor of mTOR, targeting both

mTORC1 and mTORC2 complexes.[1][2][3] Due to its biological activity, appropriate personal

protective equipment (PPE) and handling procedures are mandatory.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves immediately if

contaminated.

Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye

contact.

Lab Coat: A standard laboratory coat must be worn at all times.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or

glove box, a properly fitted respirator (e.g., N95 or higher) is recommended to avoid

inhalation.
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Engineering Controls:

Handle solid Wye-354 in a certified chemical fume hood or a glove box to minimize

inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible in the work area.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and seek immediate medical

attention.

Logistical Information and Storage
Proper storage is crucial to maintain the stability and activity of Wye-354.
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Parameter Value

CAS Number 1062169-56-5[1][4]

Molecular Formula C₂₄H₂₉N₇O₅[1]

Molecular Weight 495.5 g/mol [1]

Appearance Solid powder

Storage (Solid) Store at -20°C for up to 2 years.[4][5]

Storage (Solution)

In DMSO, store at -80°C for up to 6 months or at

4°C for up to 2 weeks.[4] For long-term storage

(up to 2 years), -80°C is recommended.[5]

Solubility

DMF: 50 mg/mLDMSO: 30 mg/mL[1] or 99

mg/mL[6]Ethanol: 0.4 mg/mLDMF:PBS (pH 7.2)

(1:1): 0.5 mg/mL[1]

Operational Plan: In Vitro Cell-Based Assay
This section outlines a general protocol for assessing the effect of Wye-354 on cancer cell line

viability.

Experimental Protocol: Cell Viability (MTS) Assay

Cell Plating: Seed cancer cell lines (e.g., U87MG, MDA-MB-361) in 96-well plates at a

density of 1,000 to 3,000 cells per well and incubate for 24 hours to allow for cell attachment.

[6]

Compound Preparation: Prepare a stock solution of Wye-354 in fresh DMSO.[6] From the

stock, create serial dilutions to achieve final concentrations ranging from 0.1 µM to 10 µM.[3]

[5] A vehicle control (DMSO) should be prepared at the same final concentration as the

highest Wye-354 treatment.

Cell Treatment: Treat the cells with the varying concentrations of Wye-354 and the DMSO

vehicle control.

Incubation: Incubate the treated cells for 72 hours.[6]
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Viability Assessment: After the incubation period, determine the viable cell densities using an

MTS assay (e.g., CellTiter 96 AQueous One Solution Cell Proliferation Assay) according to

the manufacturer's instructions.[6]

Data Analysis: Calculate the effect of each treatment as a percentage of the control (DMSO-

treated) cell growth. Plot the inhibitor dose-response curves to determine the IC₅₀ values.[6]

Wye-354 Mechanism of Action and Signaling
Pathway
Wye-354 is a potent, ATP-competitive inhibitor of mTOR with high selectivity.[3] It effectively

blocks signaling through both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2).

[1][2][4] This dual inhibition leads to the dephosphorylation of downstream targets such as S6K

(a substrate of mTORC1) and Akt at serine 473 (a substrate of mTORC2).[3][7] The inhibition of

these pathways ultimately results in G1 cell cycle arrest and the induction of apoptosis in

cancer cells.[1][3]
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Caption: Wye-354 inhibits mTORC1 and mTORC2 signaling pathways.

Quantitative Data Summary
Wye-354 exhibits high potency for mTOR and selectivity over other kinases.
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Target IC₅₀ Value Notes

mTOR 4.3 nM - 5 nM[1][2][3][5]
Potent, ATP-competitive

inhibition.

PI3Kα 1,026 nM - 1.89 µM[1][2][5]
Over 100-fold selectivity for

mTOR over PI3Kα.[3]

PI3Kγ 7.37 µM[3][5]
Over 500-fold selectivity for

mTOR over PI3Kγ.[3]

Cell-Based Assay Data:

Cell Line Wye-354 IC₅₀ (µM)

MDA-MB-361 ~0.28

MDA-MB-231 ~0.85

MDA-MB-468 ~1.2

LNCaP ~1.5

A498 ~2.3

HCT116 ~1.8

(Data derived from Selleck Chemicals

datasheet)[3]

Disposal Plan
All waste containing Wye-354 must be treated as hazardous chemical waste.

Disposal Procedures:

Solid Waste: Collect unused solid Wye-354 and any contaminated consumables (e.g., weigh

boats, pipette tips, gloves) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Wye-354 in a designated, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility
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is confirmed.

Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the name "Wye-
354," and the primary hazards (e.g., "Toxic").

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials while awaiting pickup.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of Wye-354
down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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